N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide

• Molecular Formula: C23H22N4O2
• Molecular Weight: 386.4 g/mol
• IUPAC Name: N-[2-(4-methoxyphenyl)-6-methylbenzotriazol-5-yl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C23H22N4O2/c1-14-9-15(2)11-17(10-14)23(28)24-20-13-22-21(12-16(20)3)25-27(26-22)18-5-7-19(29-4)8-6-18/h5-13H,1-4H3,(H,24,28)
• InChI Key: YSZRFMQSSFJEPE-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC3=NN(N=C3C=C2C)C4=CC=C(C=C4)OC)C

Description

N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide, also known as MMB or MBBT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MMB is a versatile molecule that can be used as a photostabilizer, ultraviolet absorber, and fluorescent probe.

Mechanism of Action

The mechanism of action of N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide involves the absorption of UV radiation and subsequent energy transfer to other molecules. N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide absorbs UV radiation in the range of 290-400 nm and undergoes a photochemical reaction to form a triplet excited state. This excited state can transfer energy to other molecules, thereby protecting them from the harmful effects of UV radiation.
Biochemical and Physiological Effects:
N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide has been shown to have antioxidant properties and can scavenge free radicals, thereby protecting cells from oxidative damage. It has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. In addition, N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide has been shown to have anticancer properties and can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide in lab experiments is its versatility and ease of use. N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide can be easily incorporated into various experimental setups and can be used to study a wide range of phenomena. However, one of the limitations of using N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide is its potential toxicity. N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide has been shown to be toxic to some cell lines at high concentrations, and caution should be exercised when using it in lab experiments.

Future Directions

There are several future directions for research on N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide. One area of research is the development of new synthetic methods for N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide that are more efficient and cost-effective. Another area of research is the investigation of the potential applications of N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide in other fields such as medicine and agriculture. Finally, further research is needed to fully understand the mechanism of action of N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide and its potential applications in various fields.

Synthesis Methods

The synthesis of N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide involves a multistep process that includes the reaction of 4-methoxyaniline with 2,6-dimethylbenzoyl chloride to form 4-methoxy-N-(2,6-dimethylbenzoyl)aniline. This intermediate is then reacted with sodium azide and copper (I) iodide to form N-(2-azido-4-methoxyphenyl)-2,6-dimethylbenzamide. The final step involves the reaction of the azide intermediate with 2-tert-butyl-6-methyl-4H-1,3-benzoxazine-4-one to form N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide.

Scientific Research Applications

N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide has been extensively studied for its potential applications in various fields such as photostabilizers, ultraviolet absorbers, and fluorescent probes. In photostabilizers, N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide is used to protect polymers from the harmful effects of UV radiation. As an ultraviolet absorber, N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide is used in sunscreens and other cosmetic products to protect the skin from UV radiation. In fluorescent probes, N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]-3,5-dimethylbenzamide is used to detect the presence of metal ions such as copper, iron, and zinc.